Cas no 2090883-15-9 (2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one
• CAS No: 2090883-15-9
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 4773740
• Update Time: 2025-06-08

2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one
• 2-amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethanone
• 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C7H14N2O3/c1-12-6-4-9(3-5(6)10)7(11)2-8/h5-6,10H,2-4,8H2,1H3
• InChI Key： QSCJXKBIBIAIIC-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CN)=O)CC1O

Computed Properties

• Exact Mass: 174.10044231 g/mol
• Monoisotopic Mass: 174.10044231 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 75.8
• Molecular Weight: 174.20

Additional information on 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one

Introduction to 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one (CAS No. 2090883-15-9)

2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by its CAS number 2090883-15-9, has garnered attention due to its role in the synthesis of bioactive molecules and its relevance in drug discovery initiatives. The presence of both amino and hydroxymethyl functional groups, along with a pyrrolidine core, makes it a versatile intermediate for developing novel therapeutic agents.

The chemical structure of 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one consists of an ethanone backbone substituted with a pyrrolidine ring that is further modified by a hydroxymethyl group at the 3-position and a methoxy group at the 4-position. This arrangement contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound’s ability to participate in various chemical transformations, such as nucleophilic addition and condensation reactions, enhances its utility in constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyrrolidine scaffold. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The specific modifications present in 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one may contribute to unique pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance drug efficacy and reduce side effects. The synthesis of 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one exemplifies this trend, as it represents an attempt to create a structurally diverse intermediate that can be further modified to target specific biological pathways. Advances in synthetic methodologies have enabled the efficient preparation of such compounds, facilitating their use in high-throughput screening campaigns and lead optimization processes.

The compound’s potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals, where its structural features can be leveraged to design novel active ingredients with improved performance characteristics. Additionally, the growing field of materials science has explored the use of heterocyclic compounds like pyrrolidine derivatives in creating functional materials with unique properties.

From a computational chemistry perspective, 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding affinity and mechanism of action, which are crucial for rational drug design. The integration of experimental data with computational predictions has accelerated the discovery process, allowing researchers to prioritize promising candidates for further validation.

The safety profile of 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one is another critical aspect that has been examined through preclinical studies. While preliminary data suggest that the compound exhibits moderate solubility and stability under standard conditions, further investigations are needed to assess its toxicity and metabolic fate. These studies are essential for ensuring that the compound can be safely used in industrial applications and therapeutic contexts.

The synthesis pathways for 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-ylenthanone) have been refined to improve yield and purity, reflecting the industry’s commitment to sustainable chemical practices. Green chemistry principles have been applied to minimize waste generation and reduce environmental impact during production. Such efforts align with global regulatory requirements aimed at promoting safer and more efficient chemical manufacturing processes.

In conclusion,2-Amino-1(3-hydroxy-4-methoxypyrrolidin-1-yl)ethyl-one(CAS No.2090883-15-9)its significance is expected to grow further, driving advancements across multiple scientific disciplines.